EDANS
Overview
Description
EDANS (5-((2-Aminoethyl)amino)naphthalene-1-sulfonic acid) is an organic compound that is widely used in scientific research due to its excellent fluorescence properties. It is a water-soluble, fluorescent dye that is used in a variety of applications, including fluorescence microscopy, flow cytometry, and western blotting. EDANS is also used as a fluorescent label in the development of biosensors, as well as in the synthesis of fluorescent proteins.
Scientific Research Applications
FRET-Based Nucleic Acid Probes
EDANS is one of the most popular donors for developing FRET-based nucleic acid probes , such as Molecular Beacons . In these applications, the fluorescence of EDANS is quenched by a suitable acceptor molecule until the probe hybridizes to its target, separating the donor and acceptor and allowing EDANS to fluoresce .
Protease Substrates
EDANS is often used in the development of protease substrates . In this context, a peptide substrate is labeled with EDANS and a suitable quencher. Protease cleavage separates the EDANS from the quencher, resulting in an increase in fluorescence that can be used to quantify protease activity .
Enzyme Assays
The combination of EDANS with a suitable quencher like DABCYL or DABSYL can be used in enzyme assays . When the two compounds are in close proximity, most of the energy emitted from EDANS will be quenched by DABCYL. However, if the compounds are separated (for example, by substrate cleavage) EDANS will fluoresce, giving an indication of enzyme presence .
Environment-Sensitive Fluorescence
The fluorescence of EDANS is environment-sensitive . This property can be exploited in various ways, for example, to study the conformational changes of biomolecules or the dynamics of molecular assemblies.
Real-Time PCR (qPCR)
EDANS can be used in Real-Time PCR (qPCR) applications . In this context, a probe labeled with EDANS and a suitable quencher is designed to hybridize to the PCR product. As the PCR progresses, the probe is cleaved by the polymerase, separating the EDANS from the quencher and resulting in an increase in fluorescence that can be used to quantify the amount of PCR product.
Reverse Transcription PCR (RT-PCR)
Similar to qPCR, EDANS can also be used in Reverse Transcription PCR (RT-PCR) applications . In this case, the probe is designed to hybridize to the cDNA product of the reverse transcription reaction. The subsequent PCR amplification and probe cleavage result in an increase in EDANS fluorescence that can be used to quantify the amount of cDNA, and hence the amount of original RNA.
Mechanism of Action
Target of Action
The primary target of EDANS is nucleic acid probes and protease substrates . It is a donor for developing FRET-based nucleic acid probes and protease substrates .
Mode of Action
EDANS is often paired with DABCYL or DABSYL in FRET-based probes . When these two compounds are in close proximity, most of the energy emitted from EDANS will be quenched by DABCYL . If the compounds are separated (for example, by substrate cleavage), edans will fluoresce .
Biochemical Pathways
The biochemical pathway affected by EDANS involves the FRET (Fluorescence Resonance Energy Transfer) mechanism . This mechanism is used in enzyme assays, and the fluorescence emitted by EDANS provides an indication of enzyme presence .
Result of Action
The result of EDANS action is the emission of fluorescence when the compounds (EDANS and DABCYL or DABSYL) are separated . This fluorescence indicates the presence of an enzyme .
Action Environment
The fluorescence emitted by EDANS is environment-sensitive . This suggests that environmental factors could influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
5-(2-aminoethylamino)naphthalene-1-sulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3S/c13-7-8-14-11-5-1-4-10-9(11)3-2-6-12(10)18(15,16)17/h1-6,14H,7-8,13H2,(H,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJQRQOKXQKVJGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC=C2S(=O)(=O)O)C(=C1)NCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70964660 |
Source
|
| Record name | 5-(2-Aminoethylamino)naphthalene-1-sulphonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70964660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-((2-Aminoethyl)amino)naphthalene-1-sulfonic acid | |
CAS RN |
50402-56-7 |
Source
|
| Record name | EDANS | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=50402-56-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-((2-Aminoethyl)amino)naphthalene-1-sulfonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050402567 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-(2-Aminoethylamino)naphthalene-1-sulphonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70964660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(2-aminoethylamino)naphthalene-1-sulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.415 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | EDANS | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3JBY896YZF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(4Z,7E)-trideca-4,7-dienyl] acetate](/img/structure/B13415.png)
